Cas no 183506-66-3 (Apicidin)

Apicidin (OSI 2040), a metabolite of fungi, is a histone deacetylase (HDAC) inhibitor with antiparasitic activity and broad-spectrum antiproliferative activity

Apicidin structure

Product Name:Apicidin

CAS No:183506-66-3

Molecular Formula:C₃₄H₄₉N₅O₆

Molecular Weight:623.782768964767

CID:137748

PubChem ID:21922507

Apicidin Properties

Names and Identifiers

- Cyclo[(2S)-2-amino-8-oxodecanoyl-1-methoxy-L-tryptophyl-L-isoleucyl-(2R)-2-piperidinecarbonyl]
- Apicidin
- (3S,6S,9S,12R)-3-[(2S)-butan-2-yl]-6-[(1-methoxyindol-3-yl)methyl]-9-(6-oxooctyl)-1,4,7,10-tetrazabicyclo[10.4.0]hexadecane-2,5,8,11-tetrone
- Acipidin
- OSI-2040
- OSI 2040
- Ccris 9163
- Apicidin Ia
- APICIDIN, FUSARIUM SPECIES
- CYCLO-L-(2-AMINO-8-OXODEACANOYL)-L-(N-METHOXY-TRYPTOPHAN)-L-ISOLEUCYL-D-PIPECOLINYL
- Cyclo(8-oxo-L-2-aMinodecanoyl-1-Methoxy-L-tryptophyl-L-isoleucyl- D-2-piperidinecarbonyl)
- CYCLO[(2S)-2-AMINO-8-OXODECANOYL-1-METHOXY-L-TRYPTOPHYL-L-ISOLEUCYL-(2R)-2-PIPERIDINEXCARBONYL]
- CYCLO-[L-(2-AMINO-8-OXODECANOYL)-L-(N-METHOXYTRYPTOPHAN)-L-ISOLEUCYL-D-PIPECOLINYL
- Apicidin (OSI 2040)
- Apicidin Cyclo[(2S)-2-amino-8-oxodecanoyl-1-methoxy-L-tryptophyl-L-isoleucyl-(2R)-2-piperidinecarbonyl]
- APICIDIN
- DTXSID40274182
- Q16829635
- CHEBI:182436
- Apicidin _120249
- NCGC00165733-01
- SCHEMBL147997
- NCGC00165733-10
- CHEMBL430060
- BDBM50238632
- NCGC00165733-02!(3S,6S,9S,12R)-3-[(2S)-butan-2-yl]-6-[(1-methoxyindol-3-yl)methyl]-9-(6-oxooctyl)-1,4,7,10-tetrazabicyclo[10.4.0]hexadecane-2,5,8,11-tetrone
- GTPL7495
- (6S,9S,12S,14aR)-6-((S)-sec-Butyl)-9-(1-methoxy-1H-indol-3-ylmethyl)-12-(6-oxo-octyl)-decahydro-4a,7,10,13-tetraaza-benzocyclododecene-5,8,11,14-tetraone
- ChEMBL_275631
- BRD-A63989068-001-01-2
- 6-Sec-Butyl-9-(1-methoxy-1H-indol-3-ylmethyl)-12-(6-oxo-octyl)-decahydro-4a,7,10,13-tetraaza-benzocyclododecene-5,8,11,14-tetraone
- J-011749
- (3S,6S,9S,12R)-3-butan-2-yl-6-[(1-methoxy-3-indolyl)methyl]-9-(6-oxooctyl)-1,4,7,10-tetrazabicyclo[10.4.0]hexadecane-2,5,8,11-tetrone
- (3s,6s,9s,12r)-6-[(1-methoxyindol-3-yl)methyl]-9-(6-oxooctyl)-3-sec-butyl-1,4,7,10-tetrazabicyclo[10.4.0]hexadecane-2,5,8,11-tetrone
- Q27216040
- BDBM25142
- CHEBI:125423
- SCHEMBL19605498
- (3S,6S,9S,15aR)-9-[(2R)-butan-2-yl]-6-[(1-methoxy-1H-indol-3-yl)methyl]-3-(6-oxooctyl)-tetradecahydro-1H-pyrido[1,2-a][,,,]cyclododecane-1,4,7,10-tetrone
- SCHEMBL8093982
- FT-0662250
- BCP13245
- +Expand
- MDL： MFCD03452661
- InChIKey： JWOGUUIOCYMBPV-LQJYRIKDSA-N
- Inchi： 1S/C34H49N5O6/c1-5-22(3)30-34(44)38-19-13-12-18-29(38)33(43)35-26(16-9-7-8-14-24(40)6-2)31(41)36-27(32(42)37-30)20-23-21-39(45-4)28-17-11-10-15-25(23)28/h10-11,15,17,21-22,26-27,29-30H,5-9,12-14,16,18-20H2,1-4H3,(H,35,43)(H,36,41)(H,37,42)/t22?,26-,27-,29+,30-/m0/s1
- SMILES： C1CN2C(=O)[C@H](C(C)CC)NC(=O)[C@H](CC3=CN(OC)C4C=CC=CC3=4)NC(=O)[C@H](CCCCCC(=O)CC)NC(=O)[C@H]2CC1

Computed Properties

Exact Mass: 609.35300
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 11
Monoisotopic Mass: 623.36828430g/mol
Heavy Atom Count: 44
Complexity: 1050
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 5
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.4
Topological Polar Surface Area: 139Å²

Experimental Properties

LogP: 4.12130
PSA: 138.84000
Refractive Index: 1.615
Melting Point: 188-190oC
Solubility: Insuluble (3.9E-3 g/L) (25 ºC),
Color/Form: solid
pka: 13.09±0.70(Predicted)
Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),

Apicidin Security Information

WGK Germany：3
Safety Term：S22-26-36/37/39-45
Safety Instruction： S22; S26; S36/37/39; S45
Risk Phrases：R26/27/28
Dangerous goods sign： T+
Hazardous Material transportation number：UN 2811 6.1/PG 2
Storage Condition：(BD750737)
Risk Phrases： 26/27/28

Apicidin Customs Data

HS CODE：29419090

Apicidin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00283B-1mg	Cyclo[(2S)-2-amino-8-oxodecanoyl-1-methoxy-L-tryptophyl-L-isoleucyl-(2R)-2-piperidinecarbonyl]	183506-66-3		1mg	$62.00
A2B Chem LLC	AB02999-1mg	Cyclo[(2S)-2-amino-8-oxodecanoyl-1-methoxy-L-tryptophyl-L-isoleucyl-(2R)-2-piperidinecarbonyl]	183506-66-3	≥90%	1mg	$54.00	2024-04-20
Aaron	AR0028BN-1mg	Cyclo[(2S)-2-amino-8-oxodecanoyl-1-methoxy-L-tryptophyl-L-isoleucyl-(2R)-2-piperidinecarbonyl]	183506-66-3	99%	1mg	$730.00
Apollo Scientific	BIA4318-1mg	Apicidin	183506-66-3		1mg	£19.00	2023-09-01
BioAustralis	BIA-A1006-2 mg	Apicidin	183506-66-3	>95%byHPLC	2mg	$165.00	2023-09-15
ChemScence	CS-0014187-1mg	Apicidin	183506-66-3	99.87%	1mg	$220.0	2022-04-27
DC Chemicals	DC21448-5mg	Apicidin	183506-66-3	>98%	5mg	$650.0	2023-09-15
LKT Labs	A6132-1 mg	Apicidin	183506-66-3	≥98%	1mg	$102.10	2023-07-11
MedChemExpress	HY-N6735-1mg	Apicidin	183506-66-3	99.68%	1mg	￥1300	2024-05-24
TargetMol Chemicals	T14305-10 mg	Apicidin	183506-66-3	98%	10mg	￥ 7,446

Apicidin Suppliers

Shanghai HuicH Biotech Co., Ltd

Audited Supplier

(CAS:183506-66-3)

MR./MRS.:WEN JUN

Phone:18018625233

Email:wen.jun@e-biochem.com

Apicidin Related Literature

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Paulo Oliveira,Peter Lindblad Dalton Trans., 2009, 9990-9996
2. Spectrophotometric study of a titanium(IV)-peroxide-1-(2-pyridylazo)-2-naphthol system in the presence of a non-ionic surfactant

Analyst, 1986,111, 53-56
3. Hexacyclic lactam building blocks for highly efficient polymer solar cells†

Jiamin Cao,Chuantian Zuo,Bin Du,Xiaohui Qiu,Liming Ding Chem. Commun., 2015,51, 12122-12125
4. Theoretical evidence of a feasible concerted antara–antara cycloaddition

Chem. Commun., 1999, 903-904
5. A novel stable hydrogen-rich SnH8 under high pressure

Huadi Zhang,Xilian Jin,Yunzhou Lv,Quan Zhuang,Yunxian Liu,Qianqian Lv,Da Li,Kuo Bao,Bingbing Liu,Tian Cui RSC Adv., 2015,5, 107637-107641
6. Contents list

Analyst, 2023,148, 195-202
7. Cyclic diarsines. Part II. 1:4-Disubstituted diethylenediarsines

J. Chem. Soc., 1955, 401-405
8. Recent methods for the synthesis of α-acyloxy ketones

Pragati K. Prasad,Rambabu N. Reddi,Sudalai Arumugam Org. Biomol. Chem., 2018,16, 9334-9348
9. Crosstalk between arterial components and bioresorbable, 3-D printed poly-l-lactic acid scaffolds†

Yang Wang,Yuhua Huang,Ruolin Du,Shuang Ge,Yanhong Li,Guixue Wang,Yazhou Wang,Tieying Yin Biomater. Sci., 2022,10, 5121-5133
10. Synthesis of low-temperature-processable and highly conductive Ag ink by a simple ligand modification: the role of adsorption energy

Inyu Jung,Kihyun Shin,Na Rae Kim,Hyuck Mo Lee J. Mater. Chem. C, 2013,1, 1855-1862

183506-66-3 (Apicidin) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:183506-66-3)Apicidin

Purity:99%

Quantity:10mg

Price($):575.0